humuleneoxide,1,5,9,9-tetramethyl-12-oxabicyclododeca-4,7-diene

• CAS No.: 19888-33-6
• Product Name: humuleneoxide,1,5,9,9-tetramethyl-12-oxabicyclododeca-4,7-diene
• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• IUPAC Name: (4Z,7Z)-1,5,9,9-tetramethyl-12-oxabicyclo[9.1.0]dodeca-4,7-diene
• Standard InChI: InChI=1S/C15H24O/c1-12-7-5-9-14(2,3)11-13-15(4,16-13)10-6-8-12/h5,8-9,13H,6-7,10-11H2,1-4H3/b9-5-,12-8-
• Standard InChIKey: RKQDKXOBRXTSFS-SGRRRNBRSA-N
• Isomeric SMILES: C/C/1=C/CCC2(C(O2)CC(/C=C\C1)(C)C)C
• SMILES: CC1=CCCC2(C(O2)CC(C=CC1)(C)C)C
• Canonical SMILES: CC1=CCCC2(C(O2)CC(C=CC1)(C)C)C
• Density: d304 0.95
• Description: Humulene epoxide I, also known as alpha-humulene oxide, belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). Humulene epoxide I is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, humulene epoxide i is primarily located in the membrane (predicted from logP). Humulene epoxide I is a herbal tasting compound that can be found in a number of food items such as alcoholic beverages, rosemary, herbs and spices, and ginger. This makes humulene epoxide i a potential biomarker for the consumption of these food products.
• PubChem Compound: 22559443
• Last Modified: Nov 11 2021